Cas no 99902-10-0 ((3R,4S)-3,4-di(propan-2-yl)hexane-2,5-dione)

• Product name: (3R,4S)-3,4-di(propan-2-yl)hexane-2,5-dione
• CAS No: 99902-10-0
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1993029
• PubChem ID: 181331

(3R,4S)-3,4-di(propan-2-yl)hexane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3,4-di(propan-2-yl)hexane-2,5-dione
• (3S,4R)-3,4-di(propan-2-yl)hexane-2,5-dione
• 99902-10-0
• meso-3,4-Diisopropyl-2,5-hexanedione
• Q27292760
• 2,5-Hexanedione, 3,4-bis(1-methylethyl)-, (R*,S*)-
• DTXSID90244310
• 3,4-Diisopropyl-2,5-hexanedione, (meso)-
• UNII-WP469QF0T2
• (meso)-3,4-diisopropyl-2,5-hexanedione
• WP469QF0T2

• Inchi： InChI=1S/C12H22O2/c1-7(2)11(9(5)13)12(8(3)4)10(6)14/h7-8,11-12H,1-6H3/t11-,12+
• InChI Key： YNJBURGZLQLQNE-TXEJJXNPSA-N
• SMILES： CC(C)C(C(C(C)C)C(=O)C)C(=O)C

Computed Properties

• Exact Mass: 198.161979940Da
• Monoisotopic Mass: 198.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 2.3